Cas no 4521-31-7 ((2-Sulfanylphenyl)methanol)
(2-Sulfanylphenyl)methanol structure
Product Name:(2-Sulfanylphenyl)methanol
CAS No:4521-31-7
MF:C7H8OS
MW:140.202820777893
MDL:MFCD00014448
CID:45134
PubChem ID:24867516
Update Time:2025-04-18
(2-Sulfanylphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercaptobenzyl alcohol
- 2-(Hydroxymethyl)thiophenol
- (2-mercaptophenyl)methanol
- (2-sulfanylphenyl)methanol
- 2-Mercaptobenzyl alcohol, tech.
- A7122
- o-mercaptobenzylalcohol
- 2-Hydroxymethylthiophenol
- AKOS015890616
- FT-0612761
- DTXSID40196436
- 2-Mercaptobenzyl alcohol, technical grade
- hydroxymethylthiophenol
- 2-Mercaptobenzylalcohol
- F20473
- o-Mercaptobenzyl alcohol
- MFCD00014448
- SCHEMBL423675
- (2-Sulfanylphenyl)methanol #
- FS-4621
- AMY24798
- CS-0323115
- Benzenemethanol, 2-mercapto-
- 4521-31-7
- DB-051279
- (2-Sulfanylphenyl)methanol
-
- MDL： MFCD00014448
- Inchi： 1S/C7H8OS/c8-5-6-3-1-2-4-7(6)9/h1-4,8-9H,5H2
- InChI Key： FYWFCRHZXORPFH-UHFFFAOYSA-N
- SMILES： SC1C=CC=CC=1CO
- BRN： 2206253
Computed Properties
- Exact Mass: 140.03000
- Monoisotopic Mass: 140.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 21.2A^2
Experimental Properties
- Color/Form: Brown solid
- Density: 1.21 g/mL at 25 °C(lit.)
- Melting Point: 31-32 °C (lit.)
- Boiling Point: 94-96°C 0,2mm
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.612(lit.)
- PSA: 59.03000
- LogP: 1.46760
- Solubility: Uncertain
(2-Sulfanylphenyl)methanol Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：2811
- WGK Germany：3
- Hazard Category Code： 41
- Safety Instruction： S26-S39
-
Hazardous Material Identification：
- HazardClass：TOXIC, STENCH
- Storage Condition：2-8°C
- Safety Term：S26;S36/37/39
- Risk Phrases：R20/21/22; R36/38
(2-Sulfanylphenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M914638-1g |
2-Mercaptobenzyl alcohol |
4521-31-7 | ≥90.0% | 1g |
￥475.20 | 2022-01-11 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 439525-1G |
(2-Sulfanylphenyl)methanol |
4521-31-7 | 1g |
¥422.37 | 2023-12-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 439525-5G |
(2-Sulfanylphenyl)methanol |
4521-31-7 | 5g |
¥1363.91 | 2023-12-06 | ||
| TRC | B535148-50mg |
(2-Sulfanylphenyl)methanol |
4521-31-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B535148-100mg |
(2-Sulfanylphenyl)methanol |
4521-31-7 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B535148-500mg |
(2-Sulfanylphenyl)methanol |
4521-31-7 | 500mg |
$ 80.00 | 2022-06-07 | ||
| Fluorochem | 001239-1g |
2-Mercaptobenzyl alcohol |
4521-31-7 | 90% | 1g |
￡21.00 | 2022-03-29 | |
| Fluorochem | 001239-5g |
2-Mercaptobenzyl alcohol |
4521-31-7 | 90% | 5g |
￡89.00 | 2022-03-29 | |
| Alichem | A019109871-25g |
(2-Mercaptophenyl)methanol |
4521-31-7 | 95% | 25g |
$344.40 | 2023-09-01 | |
| abcr | AB146313-5 g |
2-Mercaptobenzyl alcohol, tech., 95%; . |
4521-31-7 | 95% | 5g |
€191.00 | 2023-06-23 |
(2-Sulfanylphenyl)methanol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4521-31-7)(2-Sulfanylphenyl)methanol
Order Number:A965882
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:17
Price ($):432.0
Email:sales@amadischem.com
(2-Sulfanylphenyl)methanol Related Literature
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V. Luque-Agudo,J. Albarrán-Velo,J. G. Fernández-Bola?os,O. López,M. E. Light,J. M. Padrón,I. Lagunes,E. Román,J. A. Serrano,M. V. Gil New J. Chem. 2017 41 3154
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Seishi Ohashi,Eric Rachita,Sean Baxley,Jessica Zhou,Adam Erlichman,Hatsuo Ishida Polym. Chem. 2021 12 379
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Seishi Ohashi,Eric Rachita,Sean Baxley,Jessica Zhou,Adam Erlichman,Hatsuo Ishida Polym. Chem. 2021 12 379
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Rosa Fandos,Sonia Bru?a,Carolina Hernández,Antonio Otero,Ana Rodríguez,María José Ruiz,Pilar Terreros,Isabel Cuadrado Dalton Trans. 2018 47 15391
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5. Intramolecular reactions of o-alkoxy- and o-alkylthio-benzyl radicalsJ. I. G. Cadogan,James B. Husband,Hamish McNab J. Chem. Soc. Perkin Trans. 2 1983 697
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4521-31-7)(2-Sulfanylphenyl)methanol
Purity:99%
Quantity:5g
Price ($):432.0